Cas no 100853-75-6 (Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-)

Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- structure
100853-75-6 structure
Product Name:Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-
CAS No:100853-75-6
MF:C17H18FN4OP
MW:344.323187351227
CID:4392522
PubChem ID:101128530
Update Time:2025-04-24

Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl-
    • Phosphinic hydrazide, P,P-bis(1-aziridinyl)-2-[(4-fluorophenyl)methylene]-1-phenyl- (9CI)
    • DTXSID40878169
    • TEPA,N-p-F-benzyliden-N-Ph-hydrazin1yl
    • 100853-75-6
    • Inchi: 1S/C17H18FN4OP/c18-16-8-6-15(7-9-16)14-19-22(17-4-2-1-3-5-17)24(23,20-10-11-20)21-12-13-21/h1-9,14H,10-13H2
    • InChI Key: QSTUJCNGXSNSDP-UHFFFAOYSA-N
    • SMILES: P(N1CC1)(N1CC1)(N(C1=CC=CC=C1)N=CC1=CC=C(F)C=C1)=O

Computed Properties

  • Exact Mass: 344.120226g/mol
  • Monoisotopic Mass: 344.120226g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 344.32g/mol
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.7Ų
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